Cas no 221910-67-4 (4-(4-Ethylphenyl)-1-buten-4-ol)

• Product Name: 4-(4-Ethylphenyl)-1-buten-4-ol
• CAS No: 221910-67-4
• MF: C₁₂H₁₆O
• MW: 176.254843711853
• MDL: MFCD06201130
• CID: 4788896
• Update Time: 2026-02-27

4-(4-Ethylphenyl)-1-buten-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-(4-Ethylphenyl)-1-buten-4-ol
• alpha-Allyl-4-ethylbenzenemethanol

• MDL： MFCD06201130
• Inchi： 1S/C12H16O/c1-3-5-12(13)11-8-6-10(4-2)7-9-11/h3,6-9,12-13H,1,4-5H2,2H3
• InChI Key： ZVUZZNFDJGUPJK-UHFFFAOYSA-N
• SMILES： OC(CC=C)C1C=CC(=CC=1)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 145
• XLogP3: 3
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 4-(4-Ethylphenyl)-1-buten-4-ol

Introduction to 4-(4-Ethylphenyl)-1-buten-4-ol (CAS No. 221910-67-4)

4-(4-Ethylphenyl)-1-buten-4-ol, also known by its CAS number 221910-67-4, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its conjugated double bond and aromatic ring, which contribute to its reactivity and functional versatility.

The molecular formula of 4-(4-Ethylphenyl)-1-buten-4-ol is C₁₂H₁₈O, and it has a molecular weight of 182.27 g/mol. The compound is a colorless liquid at room temperature and exhibits a boiling point of approximately 230°C. Its solubility in water is limited, but it is highly soluble in organic solvents such as ethanol, acetone, and dichloromethane. These physical properties make it suitable for use in a variety of chemical processes and reactions.

In the realm of pharmaceutical research, 4-(4-Ethylphenyl)-1-buten-4-ol has shown promise as an intermediate in the synthesis of bioactive compounds. Recent studies have explored its potential as a precursor for the development of new drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported the use of this compound in the synthesis of novel anti-inflammatory agents. The researchers found that derivatives of 4-(4-Ethylphenyl)-1-buten-4-ol exhibited significant anti-inflammatory activity in both in vitro and in vivo models, suggesting its potential as a lead compound for further drug development.

Beyond pharmaceutical applications, 4-(4-Ethylphenyl)-1-buten-4-ol has also been investigated for its use in materials science. Its conjugated double bond makes it an attractive candidate for polymerization reactions, leading to the formation of functional polymers with unique properties. A study published in the Journal of Polymer Science: Part A: Polymer Chemistry in 2022 demonstrated the successful synthesis of copolymers using 4-(4-Ethylphenyl)-1-buten-4-ol. These copolymers exhibited enhanced thermal stability and mechanical strength, making them suitable for applications in advanced materials such as coatings and adhesives.

In the context of chemical synthesis, 4-(4-Ethylphenyl)-1-buten-4-ol serves as a valuable building block for the preparation of complex organic molecules. Its reactivity at the hydroxyl group and double bond allows for a wide range of functional group transformations and cross-coupling reactions. For example, a recent paper in the Tetrahedron Letters described the use of this compound in palladium-catalyzed cross-coupling reactions to synthesize complex aromatic compounds with high yields and selectivity.

The environmental impact of chemicals is an increasingly important consideration in their development and application. Studies on the environmental fate and toxicity of 4-(4-Ethylphenyl)-1-buten-4-ol have shown that it has low toxicity to aquatic organisms and degrades readily under environmental conditions. This favorable environmental profile makes it a preferred choice for industrial applications where sustainability is a key concern.

In conclusion, 4-(4-Ethylphenyl)-1-buten-4-ol (CAS No. 221910-67-4) is a multifaceted compound with diverse applications across pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and favorable properties position it as a valuable intermediate and building block for the development of new materials and bioactive compounds. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance in modern chemistry.